molecular formula C12H10BrNO3S B8305188 2-Amino-5-bromo[1,1'-biphenyl]-3-sulphonic acid

2-Amino-5-bromo[1,1'-biphenyl]-3-sulphonic acid

Cat. No.: B8305188
M. Wt: 328.18 g/mol
InChI Key: ZNYCDQODSZCJQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-bromo[1,1'-biphenyl]-3-sulphonic acid is a useful research compound. Its molecular formula is C12H10BrNO3S and its molecular weight is 328.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10BrNO3S

Molecular Weight

328.18 g/mol

IUPAC Name

2-amino-5-bromo-3-phenylbenzenesulfonic acid

InChI

InChI=1S/C12H10BrNO3S/c13-9-6-10(8-4-2-1-3-5-8)12(14)11(7-9)18(15,16)17/h1-7H,14H2,(H,15,16,17)

InChI Key

ZNYCDQODSZCJQO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=CC(=C2)Br)S(=O)(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 37.8 g (100 mmol) of 2-amino-5-bromo-3-iodobenzenesulphonic acid and 32 g (300 mmol) of sodium carbonate in 300 ml of 1,2-dimethoxyethane and 150 ml of water are successively added, under a nitrogen atmosphere, 5.8 g (5 mmol) of tetrakis(triphenylphosphine)palladium (0) and 19.5 g (160 mmol) of benzeneboronic acid. The mixture is heated at the reflux temperature for 4 hours and the reaction medium is then concentrated under reduced pressure. The residue thus obtained is then dissolved in a mixture containing 300 ml of methanol, 300 ml of 0.1N hydrochloric acid and 16 ml of 95% sulphuric acid. The mixture is concentrated to 100 ml under reduced pressure, cooled to 0° C. and filtered. The residue is purified by chromatography on an RP 18 reverse-phase column, eluting with an acetonitrile:water mixture (2:8).
Quantity
37.8 g
Type
reactant
Reaction Step One
Quantity
32 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
19.5 g
Type
reactant
Reaction Step Two
Quantity
5.8 g
Type
catalyst
Reaction Step Three
Quantity
300 mL
Type
reactant
Reaction Step Four
Quantity
16 mL
Type
reactant
Reaction Step Four
Quantity
300 mL
Type
solvent
Reaction Step Four

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